N,N-dimethyl-4-{[(2-methylpropyl)amino]methyl}aniline

• IUPAC Name: N,N-dimethyl-4-[(2-methylpropylamino)methyl]aniline
• InChI: InChI=1S/C13H22N2/c1-11(2)9-14-10-12-5-7-13(8-6-12)15(3)4/h5-8,11,14H,9-10H2,1-4H3
• InChI Key: BPMQYKSUQGMISR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNCC1=CC=C(C=C1)N(C)C
• Molecular Formula: C13H22N2
• Molecular Weight: 206.33 g/mol

Description

“N,N-dimethyl-4-{[(2-methylpropyl)amino]methyl}aniline” is a chemical compound. The empirical formula is C16H20N2 and the molecular weight is 240.34. It is usually sold in solid form.

Molecular Structure Analysis

The molecular structure of “N,N-dimethyl-4-{[(2-methylpropyl)amino]methyl}aniline” can be represented by the SMILES string CN(C)c1ccc(CNc2ccc(C)cc2)cc1. The InChI key is MPIIVCDMKHOLLQ-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“N,N-dimethyl-4-{[(2-methylpropyl)amino]methyl}aniline” is a solid. More detailed physical and chemical properties are not available in the resources I found.

Scientific Research Applications

Nonlinear Optical Materials

N,N-dimethyl-4-{[(2-methylpropyl)amino]methyl}aniline: derivatives are explored for their potential in nonlinear optical (NLO) applications due to their ability to exhibit high nonlinearity. . These materials are crucial for advancements in fields like attosecond pulse generation, deep UV laser systems, optical data storage, THz imaging, optoelectronics, and signal processing.

Organic Synthesis

The compound serves as a versatile synthon in organic chemistry, particularly in the synthesis of heterocycles and acyclic systems. Its derivatives, such as N,N-dialkyl amides , are used in amination, formylation, cyanation, amidoalkylation, aminocarbonylation, and carbonylation reactions. .

Dye Manufacturing

N,N-dimethyl-4-{[(2-methylpropyl)amino]methyl}aniline: is used in the synthesis of triarylmethane dyes, such as malachite green. .

Bacterial Detection

This compound is utilized in the synthesis of a magnetic gram stain, which is an innovative approach for the rapid detection of bacteria. .

Resin Curing Promoter

It acts as a promoter in the curing process of polyester and vinyl ester resins. .

Precursor for Organic Compounds

The compound is also a precursor to a variety of organic compounds. .

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral. This means it is toxic if swallowed. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wash thoroughly after handling.

Mechanism of Action

Target of Action

Similar compounds such as dimethylaniline are known to interact with various biological targets .

Mode of Action

It’s known that dimethylaniline, a related compound, undergoes many of the reactions expected for an aniline, being weakly basic and reactive toward electrophiles .

Biochemical Pathways

Related compounds have been used as building blocks for a diverse range of acyclic, carbocyclic, five- and six-membered heterocyclic derivatives .

Pharmacokinetics

The compound’s molecular weight of 20633 may influence its bioavailability and pharmacokinetic properties.

Result of Action

Related compounds have been used to synthesize a broad range of heterocyclic and fused heterocyclic derivatives .

Action Environment

The stability and reactivity of similar compounds can be influenced by factors such as temperature, ph, and the presence of other chemicals .